Cas no 159681-67-1 (N-Desmethyl Ulipristal)

N-Desmethyl Ulipristal structure
N-Desmethyl Ulipristal structure
Product Name:N-Desmethyl Ulipristal
CAS No:159681-67-1
MF:C27H33NO3
MW:419.555827856064
CID:824924
PubChem ID:15908062
Update Time:2025-04-19

N-Desmethyl Ulipristal Chemical and Physical Properties

Names and Identifiers

    • N-Desmethyl Ulipristal
    • 11β-(4-N-methylaminophenyl)-17α-hydroxy-19-norpregna-4,9-diene-3,20-dione
    • (11β)-17-Hydroxy-11-[4-(MethylaMino)phenyl]-19-norpregna-4,9-diene-3,20-dione
    • (8S,11R,13S,14S,17R)-17-acetyl-17-hydroxy-13-methyl-11-[4-(methylamino)phenyl]-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
    • (11beta)-17-Hydroxy-11-[4-(methylamino)phenyl]-19-norpregna-4,9-diene-3,20-dione;
    • 159681-67-1
    • Inchi: 1S/C27H33NO3/c1-16(29)27(31)13-12-24-22-10-6-18-14-20(30)9-11-21(18)25(22)23(15-26(24,27)2)17-4-7-19(28-3)8-5-17/h4-5,7-8,14,22-24,28,31H,6,9-13,15H2,1-3H3/t22-,23+,24-,26-,27-/m0/s1
    • InChI Key: YRFSIKXKDZSLPG-YEEPMTPTSA-N
    • SMILES: O[C@]1(C(C)=O)CC[C@H]2[C@@H]3CCC4=CC(CCC4=C3[C@@H](C3C=CC(=CC=3)NC)C[C@@]21C)=O

Computed Properties

  • Exact Mass: 419.24600
  • Monoisotopic Mass: 419.24604391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 3
  • Complexity: 849
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.40000
  • LogP: 5.02090

N-Desmethyl Ulipristal Pricemore >>

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N-Desmethyl Ulipristal Production Method

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